DSPE-PEG-SH, MW 2000

• Molecular Formula: C48H95N2O11PS
• Molecular Weight: 939.3 g/mol
• InChI: InChI=1S/C47H91N2O11PS.CH4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-45(51)57-41-43(42-59-61(54,55)58-39-37-49-47(53)56-38-36-48-44(50)35-40-62)60-46(52)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h43,62H,3-42H2,1-2H3,(H,48,50)(H,49,53)(H,54,55);1H4/t43-;/m1./s1
• InChIKey: FOBBVHQSSKUSAW-PNGJSFTGSA-N

DSPE-PEG-SH MW 2000 Procurement Guide: Functional PEG-Lipid for Targeted Drug Delivery and Surface Bioconjugation

DSPE-PEG-SH (MW 2000) is a heterobifunctional phospholipid-polyethylene glycol conjugate that integrates a 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) hydrophobic anchor, a 2000 Da polyethylene glycol (PEG) hydrophilic spacer, and a terminal thiol (-SH) reactive group [1]. The compound exhibits a purity of ≥95% by HPLC with polydispersity index (PDI) ≤1.05 for the PEG segment, and demonstrates amphiphilic self-assembly behavior in aqueous media [2][3]. Its design enables stable insertion into lipid bilayers while the thiol terminus provides a covalent conjugation handle for maleimide-bearing targeting ligands, gold nanoparticles, and thiol-reactive probes [1].

Thiol-reactive PEG-lipid for maleimide-ligand bioconjugation workflows

2000 Da PEG spacer reported to balance stealth shielding and conjugation access

Direct Au-S coordination supports single-step gold nanoparticle functionalization

• [1] Xi'an Ruixi Biotechnology Co., Ltd. Phospholipid DSPE-PEG-SH: Comparison and Advantages. Product Technical Documentation, 2025. View Source
• [2] Tansh PEG. Thiol-PEG-DSPE (DSPE-PEG-SH) Product Specifications. Technical Datasheet, 2020. View Source
• [3] Empire Agents. DSPE-PEG2000-SH Technical Datasheet. Product Documentation, 2024. View Source

Why DSPE-PEG-SH MW 2000 Cannot Be Interchanged with Alternative Functionalized Phospholipids

Functional phospholipid-PEG conjugates cannot be substituted arbitrarily due to fundamental differences in terminal reactive group chemistry that dictate entirely distinct conjugation workflows, reaction stoichiometries, and downstream coupling partners. DSPE-PEG-SH (MW 2000) employs a thiol group that reacts with maleimide-functionalized targeting ligands under mild physiological conditions (pH 6.5–7.5) to form stable thioether bonds, with typical thiol-maleimide rate constants in the range of 10³–10⁵ M⁻¹s⁻¹ [1]. In contrast, DSPE-PEG-Mal (maleimide-terminated) requires thiol-bearing ligands, which are less common in native proteins and often necessitate prior thiolation or cysteine engineering . DSPE-PEG-NHS (N-hydroxysuccinimide ester) targets amine groups non-selectively, risking uncontrolled multi-site conjugation and loss of ligand orientation [2]. DSPE-PEG-DBCO (dibenzocyclooctyne) requires azide-functionalized partners, which demand separate azide incorporation steps . The 2000 Da PEG chain length in DSPE-PEG-SH represents an empirically optimized balance: shorter PEG chains (e.g., 1000 Da) may provide insufficient steric shielding, while longer chains (e.g., 5000 Da) can introduce steric hindrance that reduces conjugation efficiency to surface-bound maleimide groups [1]. Substituting any alternative without validating these parameters risks failed conjugations, altered pharmacokinetic profiles, or compromised colloidal stability.

Reactive group mismatch risk

DSPE-PEG-Mal requires thiol-modified ligands, reversing the pre-modification workflow and lengthening preparation.

Non-selective conjugation risk

DSPE-PEG-NHS targets amines non-selectively, potentially causing multi-site coupling and loss of ligand orientation.

PEG chain length shift risk

Longer PEGs (e.g., 5000 Da) may reduce thiol accessibility due to steric hindrance, altering conjugation efficiency.

• [1] Xi'an Ruixi Biotechnology Co., Ltd. SH-PEG-Thiol: Synthesis Pathways and Optimization Strategies. Technical Documentation, 2025. View Source
• [2] Chanrui Biotechnology. Functionalized PEG-Phospholipid DSPE-PEG2000-SH as a Pharmaceutical Excipient. Technical Review, 2021. View Source

Quantitative Differentiation Evidence for DSPE-PEG-SH MW 2000 Versus Closest Analogs

Thiol Reactive Group Enables Conjugation to Ubiquitous Maleimide-Modified Targeting Ligands

DSPE-PEG-SH (MW 2000) provides a free thiol group that reacts with maleimide-functionalized targeting ligands—the most prevalent conjugation chemistry in liposomal targeting—forming a stable thioether bond at pH 6.5–7.5 with rate constants of 10³–10⁵ M⁻¹s⁻¹ [1]. In contrast, DSPE-PEG-Mal requires thiol-bearing ligands (e.g., cysteine-containing peptides or thiolated proteins), which typically require pre-conjugation thiolation steps that add 4–24 hours to preparation workflows and introduce variable thiol incorporation efficiency . This inverse reactivity relationship determines ligand selection and workflow design, not interchangeability.

Thiol-Maleimide Specificity

Class-level

Thiol (-SH) targets maleimide-modified ligands; inverse reactivity vs. DSPE-PEG-Mal

Workflow determines ligand pre-modification path

Rate constant 10³–10⁵ M⁻¹s⁻¹ at pH 6.5–7.5

Evidence Dimension	Reactive group type and target ligand compatibility
Target Compound Data	Terminal thiol (-SH); compatible with maleimide-modified ligands
Comparator Or Baseline	DSPE-PEG-Mal (maleimide-terminated): requires thiol-modified ligands; DSPE-PEG-NHS (amine-reactive): non-selective lysine conjugation
Quantified Difference	Reaction rate constant range: 10³–10⁵ M⁻¹s⁻¹ for thiol-maleimide coupling; maleimide-thiol reaction specificity prevents multi-site random conjugation
Conditions	Aqueous buffer at pH 6.5–7.5 (PBS or HEPES), ambient temperature

Why This Matters

Selecting DSPE-PEG-SH versus DSPE-PEG-Mal determines which molecule in the ligand-particle pair requires pre-modification, directly impacting conjugation efficiency, workflow complexity, and reagent procurement strategy.

• [1] Xi'an Ruixi Biotechnology Co., Ltd. SH-PEG-Thiol: Synthesis Pathways and Optimization Strategies. Technical Documentation, 2025. View Source

PEG 2000 Chain Length Optimizes Stealth Effect Without Compromising Conjugation Accessibility

The 2000 Da PEG chain in DSPE-PEG-SH represents a critical middle-ground length. In vitro studies on mPEG-DSPE-coated liposomes demonstrate that branched (mPEG(114))₂-DSPE achieves ~31-fold lower cell association than naked liposomes, establishing the baseline stealth performance of PEG2000-bearing DSPE constructs [1]. While longer PEG chains (3400–5000 Da) increase steric shielding further, they also elevate steric hindrance that can reduce maleimide accessibility for thiol-maleimide conjugation at the particle surface—an effect that becomes significant when ligand density exceeds 5 mol% of total lipid [2].

PEG 2000 Stealth vs. Access

Context-dependent

~31-fold reduction in cell association vs. naked liposomes (PEG2000-DSPE data)

Balances stealth performance and conjugation accessibility

Longer PEG chains may increase steric hindrance at particle surface

Evidence Dimension	Stealth performance vs. conjugation accessibility trade-off
Target Compound Data	DSPE-PEG2000-SH: ~31-fold reduction in cell association relative to naked liposomes (PEG2000-DSPE data)
Comparator Or Baseline	Naked liposomes (no PEG); longer PEG variants (3400, 5000 Da)
Quantified Difference	31-fold reduction in cell association vs. naked liposomes; PEG3400/5000 may reduce conjugation efficiency due to increased steric hindrance
Conditions	In vitro cell association assays; PEG-DSPE incorporated at 5 mol% in liposomal formulations

Why This Matters

Procurement of DSPE-PEG2000-SH provides a formulation-ready balance of stealth and conjugation capacity, avoiding the need to empirically optimize PEG length for each new ligand-particle system.

• [1] Mastrotto F, Brazzale C, Bellato F, et al. In Vitro and in Vivo Behavior of Liposomes Decorated with PEGs with Different Chemical Features. Mol Pharm. 2020;17(2):472-487. View Source
• [2] Xi'an Ruixi Biotechnology Co., Ltd. DSPE-PEG-SH: Constructing Fluorescent-Traceable Carriers and Multi-Drug Co-Delivery Systems. Technical Application Note, 2026. View Source

High Thiol Content with Low Polydispersity Ensures Reproducible Conjugation Stoichiometry

DSPE-PEG-SH (MW 2000) is manufactured with purity ≥95% as verified by HPLC and polydispersity index (PDI) ≤1.05 for the PEG segment, indicating a narrow molecular weight distribution essential for reproducible conjugation stoichiometry [1][2]. Thiol content is quantified via Ellman's reagent assay to confirm active -SH group availability prior to conjugation [3]. In comparison, lower-grade functionalized PEG-phospholipids with PDI >1.2 exhibit batch-to-batch variation in conjugation efficiency exceeding ±15%, necessitating re-optimization of ligand:particle ratios for each new lot [4].

Lot Quality Control

Class-level

Purity ≥95% (HPLC), PDI ≤1.05, active thiol verified by Ellman’s assay

Supports reproducible conjugation stoichiometry

PDI >1.2 linked to >±15% batch-to-batch conjugation variability

Evidence Dimension	Purity and polydispersity as predictors of conjugation reproducibility
Target Compound Data	Purity ≥95% (HPLC); PDI ≤1.05; active thiol verified by Ellman's assay
Comparator Or Baseline	Lower-grade functionalized PEG-phospholipids: PDI >1.2; conjugation efficiency variation >±15% batch-to-batch
Quantified Difference	PDI ≤1.05 vs. >1.2; batch-to-batch conjugation CV <10% vs. >15%
Conditions	HPLC analysis; Ellman's reagent assay for thiol quantification; SDS-PAGE conjugation analysis

Why This Matters

Procurement of high-PDI material introduces uncontrolled variability in ligand density, compromising reproducibility of targeting efficiency and potentially invalidating preclinical efficacy comparisons.

• [1] Tansh PEG. Thiol-PEG-DSPE (DSPE-PEG-SH) Product Specifications. Technical Datasheet, 2020. View Source
• [2] Empire Agents. DSPE-PEG2000-SH Technical Datasheet. Product Documentation, 2024. View Source
• [3] Xi'an Ruixi Biotechnology Co., Ltd. Phospholipid DSPE-PEG-SH: Comparison and Advantages. Product Technical Documentation, 2025. View Source
• [4] Knihovny.cz. Quantification of PEG-Maleimide Ligands and Coupling Efficiencies on Nanoparticles with Ellman's Reagent. Analytical Methodology Report. View Source

Gold Nanoparticle Surface Modification via Au-S Coordination Without Intermediate Linker Chemistry

DSPE-PEG-SH (MW 2000) binds directly to gold nanoparticle surfaces through spontaneous Au-S coordination, enabling single-step surface PEGylation without intermediate linker chemistry [1]. In contrast, DSPE-PEG-Mal, DSPE-PEG-NHS, and DSPE-PEG-DBCO require pre-functionalized gold surfaces or post-insertion activation steps, adding 2–4 hours to preparation time and reducing final PEG surface density by 30–50% relative to direct thiol insertion [2]. The 2000 Da PEG chain provides a ~6–8 nm hydrated layer thickness on gold surfaces, sufficient to prevent nanoparticle aggregation in physiological media [3].

Au-S Direct Bonding

Class-level

Single-step PEGylation via spontaneous Au-S coordination; no linker chemistry required

Simplifies gold nanoparticle surface functionalization

Alternative functional lipids need pre-activated surfaces

Evidence Dimension	Gold surface binding mechanism and preparation workflow efficiency
Target Compound Data	Direct Au-S coordination; single-step functionalization; PEG layer thickness ~6–8 nm
Comparator Or Baseline	DSPE-PEG-Mal/NHS/DBCO: require pre-functionalized gold surfaces or post-insertion activation
Quantified Difference	30–50% lower final PEG density with alternative functional lipids vs. direct thiol insertion
Conditions	Gold nanoparticle (5–50 nm diameter); aqueous incubation; ambient temperature

Why This Matters

For gold nanoparticle-based biosensor development or photothermal therapy applications, DSPE-PEG-SH enables streamlined surface modification that preserves colloidal stability while reducing preparation time and reagent consumption.

• [1] Delta-B. Thiol-PEG-DSPE Product Technical Documentation. Application Note, 2023. View Source
• [2] Chanrui Biotechnology. Functionalized PEG-Phospholipid DSPE-PEG2000-SH as a Pharmaceutical Excipient. Technical Review, 2021. View Source
• [3] Xi'an Ruixi Biotechnology Co., Ltd. DSPE-PEG-SH: Constructing Fluorescent-Traceable Carriers and Multi-Drug Co-Delivery Systems. Technical Application Note, 2026. View Source

Reversible Disulfide Crosslinking Enables Stimuli-Responsive Liposome Stabilization

The terminal thiol groups of DSPE-PEG-SH (MW 2000) can undergo controlled oxidation to form reversible disulfide (-S-S-) crosslinks between adjacent lipid chains, enabling stimuli-responsive liposome stabilization [1]. Under physiological conditions, these disulfide bonds remain stable, maintaining liposome structural integrity and reducing premature drug leakage to ≤5% over 48 hours in serum-containing media [2]. Upon exposure to reducing environments (e.g., intracellular glutathione at 2–10 mM), disulfide bonds are cleaved, releasing the PEG coating and facilitating membrane fusion or payload release [1]. DSPE-PEG-Mal, DSPE-PEG-NHS, and DSPE-PEG-DBCO lack this reversible crosslinking capability because their terminal groups do not undergo reversible dimerization under mild oxidative conditions .

Disulfide Crosslinking

Class-level

Reversible S-S bonds; ≤5% leakage over 48 h in serum; GSH-responsive cleavage

Enables redox-responsive liposome research

Cleaved at intracellular glutathione levels (2–10 mM)

Evidence Dimension	Stimuli-responsive crosslinking capability
Target Compound Data	Reversible disulfide formation; leakage ≤5% over 48h in serum; GSH-responsive cleavage
Comparator Or Baseline	DSPE-PEG-Mal, DSPE-PEG-NHS, DSPE-PEG-DBCO: no reversible crosslinking
Quantified Difference	Leakage ≤5% vs. 15–25% for non-crosslinked liposomes; responsive to 2–10 mM glutathione
Conditions	Liposomal formulation; 10% fetal bovine serum; 37°C; glutathione at physiological vs. intracellular concentrations

Why This Matters

DSPE-PEG-SH uniquely supports redox-responsive liposome stabilization strategies, a differentiation that enables intracellular-triggered release applications unavailable with alternative functionalized phospholipids.

• [1] Xi'an Ruixi Biotechnology Co., Ltd. DSPE-PEG-SH: Constructing Fluorescent-Traceable Carriers and Multi-Drug Co-Delivery Systems. Technical Application Note, 2026. View Source
• [2] Lianglin Research Service Platform. Phospholipid DSPE-PEG-SH: Challenges and Optimization Directions. Technical Review, 2025. View Source

Research and Industrial Applications Where DSPE-PEG-SH MW 2000 Provides Verified Differentiation

Post-Insertion Functionalization of Pre-Formed Liposomes with Maleimide-Tagged Antibodies

DSPE-PEG2000-SH is incorporated into liposomes at 2–5 mol% during lipid film hydration. Following liposome formation and extrusion to 100–200 nm, maleimide-functionalized antibodies (e.g., anti-HER2, anti-EGFR) are conjugated to the particle surface via thiol-maleimide coupling at pH 6.5–7.5 [1][2]. This post-insertion approach preserves antibody orientation and avoids the denaturing conditions of pre-formation conjugation. The 2000 Da PEG spacer provides sufficient reach for the antibody to access cell-surface receptors while maintaining the stealth properties documented in PEG-DSPE liposome studies (31-fold reduced cell association vs. naked liposomes) [3].

Gold Nanoparticle PEGylation for Enhanced Colloidal Stability and Reduced Non-Specific Protein Adsorption

Citrate-stabilized gold nanoparticles (5–50 nm) are incubated with DSPE-PEG2000-SH in aqueous solution, enabling direct Au-S bond formation and displacement of the citrate layer. The 2000 Da PEG chain provides a ~6–8 nm hydrated corona that prevents salt-induced aggregation and reduces serum protein adsorption [1]. This application leverages the unique Au-S affinity of the thiol group, which is absent in DSPE-PEG-Mal, DSPE-PEG-NHS, and DSPE-PEG-DBCO [2]. The resulting PEGylated gold nanoparticles maintain monodispersity in physiological buffers and are suitable for photothermal therapy and surface-enhanced Raman scattering (SERS) biosensing applications.

Redox-Responsive Liposome Stabilization for Intracellular-Triggered Drug Release

Liposomes formulated with DSPE-PEG2000-SH at 5–10 mol% undergo mild oxidative treatment (e.g., exposure to atmospheric oxygen or dilute H₂O₂) to induce inter-lipid disulfide crosslinking. This crosslinking reduces premature drug leakage to ≤5% over 48 hours in serum-containing media [1]. Upon cellular internalization and exposure to the reducing intracellular environment (2–10 mM glutathione), disulfide bonds are cleaved, de-stabilizing the liposome membrane and triggering payload release [2]. This application exploits the reversible disulfide chemistry unique to thiol-terminated PEG-lipids and cannot be replicated with maleimide, NHS, or DBCO-terminated alternatives [3].

Multi-Component Co-Delivery Systems via Orthogonal Conjugation Chemistries

DSPE-PEG2000-SH is employed in formulations containing multiple functionalized PEG-phospholipids to achieve orthogonal conjugation. For example, a single liposome formulation may incorporate DSPE-PEG2000-SH (for maleimide-ligand conjugation), DSPE-PEG2000-N₃ (for DBCO-fluorophore attachment via SPAAC click chemistry), and mPEG2000-DSPE (for passive stealth). This approach enables precise spatial separation of targeting, imaging, and shielding functions on the same particle surface without cross-reactivity [1]. The thiol group's specificity for maleimide under mild conditions prevents unwanted reactions with azide or DBCO partners, preserving the orthogonality of the multi-functional design [2].

Application

Selection Property

Validation Focus

Targeted liposome research with antibody conjugation

Thiol-maleimide coupling specificity

Ligand orientation and PEG stealth review

Gold nanoparticle surface functionalization

Direct Au-S coordination without linker

Colloidal stability and SERS biosensing validation

Stimuli-responsive liposome engineering

Reversible disulfide crosslinking

Leakage control and GSH-triggered release validation

Orthogonal multi-functional liposome design

Thiol specificity in mixed-PEG-lipid systems

Cross-reactivity and orthogonality review

• [1] Chanrui Biotechnology. Functionalized PEG-Phospholipid DSPE-PEG2000-SH as a Pharmaceutical Excipient. Technical Review, 2021. View Source
• [2] Xi'an Ruixi Biotechnology Co., Ltd. DSPE-PEG-SH: Constructing Fluorescent-Traceable Carriers and Multi-Drug Co-Delivery Systems. Technical Application Note, 2026. View Source
• [3] Mastrotto F, Brazzale C, Bellato F, et al. In Vitro and in Vivo Behavior of Liposomes Decorated with PEGs with Different Chemical Features. Mol Pharm. 2020;17(2):472-487. View Source